Cas no 2387560-25-8 (tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate)
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (S)-((6,6-dimethylmorpholin-2-yl)methyl)carbamate
- tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate
-
- Inchi: 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-9-6-13-8-12(4,5)16-9/h9,13H,6-8H2,1-5H3,(H,14,15)/t9-/m0/s1
- InChI Key: GDFIWXIBTMQYHR-VIFPVBQESA-N
- SMILES: O1[C@H](CNC(=O)OC(C)(C)C)CNCC1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 271
- XLogP3: 0.8
- Topological Polar Surface Area: 59.6
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1545511-1g |
Tert-butyl (S)-((6,6-dimethylmorpholin-2-yl)methyl)carbamate |
2387560-25-8 | 98% | 1g |
¥9900 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-100MG |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 100MG |
¥ 1,240.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-250MG |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 250MG |
¥ 1,980.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-500MG |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 500MG |
¥ 3,300.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-1G |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 1g |
¥ 4,950.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-5G |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 5g |
¥ 14,850.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-10G |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 10g |
¥ 24,750.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-100.0mg |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 100.0mg |
¥1219.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-250.0mg |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 250.0mg |
¥1944.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL193-500.0mg |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate |
2387560-25-8 | 95% | 500.0mg |
¥3240.0000 | 2025-04-11 |
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate
tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate: A Comprehensive Overview
The compound with CAS No. 2387560-25-8, known as tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and its potential applications in drug development and chemical synthesis. The tert-butyl group, a common substituent in organic chemistry, plays a crucial role in stabilizing the molecule and influencing its pharmacokinetic properties. The morpholine ring system, which forms the core of this compound, is a six-membered heterocycle that is widely used in medicinal chemistry due to its ability to interact with various biological targets.
Recent studies have highlighted the importance of stereochemistry in the design of bioactive molecules. The (2S)-configuration of the morpholine ring in this compound is particularly significant, as it can influence the molecule's ability to bind to specific receptors or enzymes. This stereochemical feature makes tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate a valuable tool in asymmetric synthesis and enantioselective catalysis. Researchers have demonstrated that the presence of the tert-butyl group enhances the molecule's lipophilicity, which is a critical factor in determining its bioavailability and pharmacokinetic profile.
In terms of synthesis, tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of a suitable morpholine derivative with an activated ester or carbonate under mild conditions. The use of phase-transfer catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purities. Additionally, the introduction of the tert-butyl group can be achieved through alkylation or acylation reactions, depending on the specific starting materials and reaction conditions.
The applications of tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate are diverse and span multiple areas of chemical research. In medicinal chemistry, this compound has been investigated as a potential lead for the development of novel therapeutics targeting various disease states. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases and proteases, making them promising candidates for anti-cancer and anti-inflammatory therapies. Furthermore, the morpholine ring system has been implicated in modulating ion channels and G-protein coupled receptors (GPCRs), which are key targets for drug discovery.
From an environmental perspective, tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate has been evaluated for its biodegradability and ecotoxicological effects. Research indicates that this compound undergoes rapid hydrolysis under acidic or basic conditions, leading to its breakdown into less complex molecules. However, further studies are required to fully understand its long-term impact on aquatic ecosystems and soil microbiota.
In conclusion, tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate represents a fascinating example of how structural modifications can influence a molecule's properties and applications. Its unique combination of stereochemistry and functional groups makes it a valuable tool in both academic research and industrial chemical development. As ongoing research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in the advancement of modern chemistry.
2387560-25-8 (tert-butyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate) Related Products
- 307002-38-6(tert-Butyl [3-(morpholin-4-yl)propyl]carbamate)
- 274264-59-4(Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester)
- 146944-30-1(Carbamic acid,(2-morpholinylmethyl)-, ethyl ester (9CI))
- 173341-02-1(tert-butyl N-(morpholin-2-ylmethyl)carbamate)
- 1121-83-1(5,5-Dimethyl-2-oxazolidinone)
- 1392803-97-2(tert-butyl N-[(3-methoxyazetidin-3-yl)methyl]carbamate)
- 875551-59-0(tert-butyl N-[(2S)-morpholin-2-ylmethyl]carbamate)
- 186202-57-3(tert-butyl N-[(2R)-morpholin-2-ylmethyl]carbamate)
- 1446355-49-2(5-Oxa-2,7-diazaspiro[3.4]octan-6-one)
- 212913-13-8(tert-Butyl N-(2-oxo-1,3-oxazolan-5-yl)methyl-carbamate)